2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole

• IUPAC Name: 2-(4-methylsulfonylpiperazin-1-yl)-4-propan-2-yl-1,3-benzothiazole
• InChI: InChI=1S/C15H21N3O2S2/c1-11(2)12-5-4-6-13-14(12)16-15(21-13)17-7-9-18(10-8-17)22(3,19)20/h4-6,11H,7-10H2,1-3H3
• InChI Key: BAVFCFDKGXPNGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C15H21N3O2S2
• Molecular Weight: 339.5 g/mol

Description

2-(4-Methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole (MSPB) is a novel, synthetic small molecule that has been studied for its potential applications in the scientific research field. MSPB has been found to have a range of biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Scientific Research Applications

2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been studied for its potential applications in the scientific research field. It has been found to have activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, fungi, and viruses. Additionally, 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been found to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been found to act by targeting several pathways, including the inhibition of cell wall synthesis and the inhibition of protein synthesis. Additionally, 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been found to act as a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects
2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been found to have a range of biochemical and physiological effects. In vitro studies have shown that 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has anti-inflammatory and anti-cancer properties, as well as activity against a range of pathogens. Additionally, 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been found to have an effect on the central nervous system, with studies showing that it can act as a potent inhibitor of the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has a number of advantages for lab experiments, including its low cost and ease of synthesis. Additionally, 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has a low toxicity profile, making it a safe and effective choice for laboratory use. However, there are some limitations to using 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole in lab experiments, including its limited solubility in water and its low stability in the presence of light and air.

Future Directions

The potential applications of 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole in the scientific research field are vast, and there are a number of potential future directions that could be explored. These include further studies into the anti-inflammatory and anti-cancer properties of 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole, as well as investigations into its potential therapeutic applications in the treatment of infectious diseases. Additionally, further studies could be conducted into the mechanism of action of 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole and its potential as an inhibitor of the enzyme acetylcholinesterase. Finally, further research should be conducted into the synthesis and optimization of 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole for laboratory use.

Synthesis Methods

2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole is synthesized via a two-step process, beginning with the reaction of 4-methanesulfonylpiperazine with propan-2-yl chloride in the presence of an acid catalyst to form 4-(propan-2-yl)-1,3-benzothiazole. This is followed by the reaction of the intermediate with 4-methanesulfonylpiperazine in the presence of an acid catalyst to form 2-(4-methanesulfonylpiperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole.